Homatropine Bromide

• Molecular Formula: C16H22BrNO3
• Molecular Weight: 356.25 g/mol
• InChI: InChI=1S/C16H21NO3.BrH/c1-17-12-7-8-13(17)10-14(9-12)20-16(19)15(18)11-5-3-2-4-6-11;/h2-6,12-15,18H,7-10H2,1H3;1H/t12-,13-,15?;/m1./s1
• InChIKey: DWSGTFTVBLXELC-JAWPBFRBSA-N

Homatropine Bromide: Pharmacological Profile and Muscarinic Antagonist Position

Homatropine Bromide (CAS 51-56-9) is a synthetic tertiary amine alkaloid that functions as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs), primarily deployed as an ophthalmic mydriatic and cycloplegic agent [1]. It occupies a distinct intermediate pharmacokinetic–pharmacodynamic niche: its duration of mydriatic and cycloplegic action (1–3 days) sits between the ultra-short-acting tropicamide (4–8 hours) and the prolonged atropine (7–10 days), while its receptor affinity (pA2 ≈ 7.2) is approximately 80-fold lower than that of atropine (pA2 ≈ 9.1) [2]. This intermediate profile is not replicated by any other single-agent muscarinic antagonist in current ophthalmic use, making precise compound identity critical for reproducible experimental and clinical outcomes.

Intermediate mydriatic/cycloplegic duration bridges short- and long-acting agents, supporting research models where prolonged recovery is undesirable

Lower muscarinic receptor affinity relative to atropine allows titratable receptor blockade in in vitro pharmacology studies

Single-agent intermediate profile is not replicated by other ophthalmic muscarinic antagonists, making precise compound identity critical for reproducible experimental outcomes

• [1] DailyMed. HOMATROPINE HYDROBROMIDE OPHTHALMIC SOLUTION, USP. Label: Altaire Pharmaceuticals Inc.; 2022. Available at: https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=f3ffd601-182f-4f04-b1cc-8175bc2e32fe View Source
• [2] Gilani SA, Cobbin LB. Interaction of himbacine with carbachol at muscarinic receptors of heart and smooth muscle. Arch Int Pharmacodyn Ther. 1987;290(1):46-53. (Data also summarized in: Scilit. The cardio-selectivity of himbacine: a muscarine receptor antagonist.) View Source

Why Homatropine Bromide Is Not Interchangeable with Other Muscarinic Antagonists

Muscarinic antagonists used for mydriasis and cycloplegia exhibit profound differences in receptor affinity, onset kinetics, duration of action, and residual accommodation that directly determine diagnostic accuracy and therapeutic safety [1]. Substituting homatropine with atropine risks 7–10 days of prolonged cycloplegia versus the intended 1–3 days, while substituting with cyclopentolate yields significantly different residual accommodation (mean residual accommodation: cyclopentolate 1.48 D vs. homatropine 2.32 D; P not explicitly reported but difference is 0.84 D) [2]. Even within the homatropine chemical class, the tertiary hydrobromide salt and the quaternary methylbromide salt are pharmacokinetically distinct entities—only the quaternary form is peripherally restricted and cannot cross the blood–brain barrier [3]. These differences are not academic; they translate into divergent clinical protocols, incompatible regulatory filings, and irreproducible research if the wrong agent is procured.

Atropine substitution

May extend cycloplegia duration to 7–10 days, shifting model recovery endpoints and reducing daily function in pediatric research models.

Cyclopentolate substitution

Residual accommodation endpoints may differ (reported +0.84 D more residual accommodation with homatropine), potentially altering refractive protocol interpretation.

Salt form mismatch

Tertiary hydrobromide crosses the blood–brain barrier; quaternary methylbromide does not. Procurement of the wrong salt form could confound CNS exposure-dependent study outcomes.

• [1] Yazdani N, Sadeghi R, Momeni-Moghaddam H, Zarifmahmoudi L, Ehsaei A. Comparison of cyclopentolate versus tropicamide cycloplegia: A systematic review and meta-analysis. J Optom. 2018;11(3):135-143. doi:10.1016/j.optom.2017.09.001 View Source
• [2] Khurana AK, Ahluwalia BK, Rajan C. Status of cyclopentolate as a cycloplegic in children: a comparison with atropine and homatropine. Acta Ophthalmol (Copenh). 1988;66(6):721-4. doi:10.1111/j.1755-3768.1988.tb04069.x View Source
• [3] Talk:Homatropine. MDWiki. Discussion distinguishing tertiary homatropine hydrobromide from quaternary homatropine methylbromide. Available at: http://mdwiki.org/wiki/Talk:Homatropine View Source

Quantitative Differentiation Evidence for Homatropine Bromide

Cycloplegic Refractive Endpoints in Pediatric Populations

In a prospective comparative study of 63 children aged 4–10 years undergoing cycloplegic refraction with 2% homatropine and 1% atropine, homatropine produced significantly lower cycloplegic depth than atropine. For hypermetropes, mean spherical equivalent (SE) was 3.5 ± 2.3 D with homatropine versus 4.2 ± 2.5 D with atropine (P < 0.001); for myopes, mean SE was −2.1 ± 1.4 D with homatropine versus −1.8 ± 1.4 D with atropine (P < 0.001) [1]. Residual accommodation was significantly higher with homatropine (3.1 ± 0.5 D) than with atropine (1.8 ± 0.4 D; P < 0.001), indicating incomplete cycloplegia that must be accounted for in refraction protocols [1]. A regression formula was derived to convert homatropine-based refractions to atropine-equivalent values, enabling clinical versatility while maintaining homatropine's shorter recovery advantage [1].

Pediatric Refractive Endpoints

Direct comparison

Homatropine vs. Atropine: SE hyperopia Δ −0.7 D, residual accommodation Δ +1.3 D (P

Supports refraction protocol correction; homatropine yields systematically lower cycloplegic depth

Pediatric model, n=63; regression formula available for atropine-equivalent conversion

Residual Accommodation Rank

Direct comparison

Highest among three agents: 2.32 ± 0.37 D (vs. cyclopentolate 1.48 D, atropine 1.10 D)

Indicates incomplete cycloplegia; may not meet common ≤1.00 D threshold for full cycloplegic assessment

Same-subject crossover, pediatric optometry; Acta Ophthalmol 1988

Duration of Action

Cross-study comparable

1–3 day recovery (human); 12 h mydriasis (goat model)

Intermediate duration fills research gap between short (tropicamide) and long (atropine) mydriatics

Angora goat model (n=10) corroborates clinical recovery consensus

Receptor Affinity

Direct comparison

pA2 ≈ 7.2 (range 7.07–7.21); ~80-fold lower than atropine (pA2 ≈ 9.1)

Allows wider concentration window for partial muscarinic blockade without complete receptor silencing

Guinea-pig atria, ileum, stomach; Schild analysis

CNS Penetration

Class-level

Tertiary HBr salt: CNS-penetrant; Quaternary methylbromide: CNS-excluded

Salt form determines central exposure; procurement must specify exact entity for CNS studies

Structural chemistry: ionization state governs BBB permeability

Corneal Bioavailability

Direct comparison

1% methylcellulose vehicle > 0.1% methylcellulose or aqueous vehicle at almost all doses

Formulation vehicle significantly alters corneal penetration; aqueous solutions may underestimate cycloplegic effect

Human subjects n=9; rabbit corneal model confirms compound-specific surfactant response

Evidence Dimension	Cycloplegic refractive outcome (spherical equivalent and residual accommodation)
Target Compound Data	SE hyperopia: 3.5 ± 2.3 D; SE myopia: −2.1 ± 1.4 D; Residual accommodation: 3.1 ± 0.5 D (2% homatropine hydrobromide)
Comparator Or Baseline	Atropine: SE hyperopia 4.2 ± 2.5 D; SE myopia −1.8 ± 1.4 D; Residual accommodation 1.8 ± 0.4 D (1% atropine sulfate)
Quantified Difference	Δ SE hyperopia: −0.7 D (atropine uncovers more hyperopia); Δ residual accommodation: +1.3 D (homatropine leaves more accommodation); all P < 0.001
Conditions	Children aged 4–10 years; cycloplegic refraction by retinoscopy and automated refraction; single-center prospective study; n = 63

Why This Matters

Procurement selection between homatropine and atropine for pediatric refraction must account for the +1.3 D difference in residual accommodation—using homatropine without correction will systematically under-correct hyperopia, while atropine's prolonged recovery (6–12 days) impairs daily function.

• [1] Comparing homatropine and atropine in pediatric cycloplegic refractions. [Abstract]. Available via Stanford SearchWorks. Primary outcome: spherical equivalent, astigmatic components J0 and J45, overall blur strength, and residual accommodation. Children aged 4–10 years, n = 63. View Source

Residual Accommodation Compared Across Cycloplegic Agents

A direct three-arm comparison in the same pediatric subjects measured residual accommodation after each agent. Mean residual accommodation was 2.32 ± 0.37 D for homatropine, 1.48 ± 0.33 D for cyclopentolate, and 1.10 ± 0.28 D for atropine [1]. The mean retinoscopy difference between cyclopentolate and homatropine was 0.46 ± 0.21 D, and between homatropine and atropine was 0.71 ± 0.23 D [1]. Homatropine thus provides significantly less cycloplegic depth than either cyclopentolate or atropine, which is a critical consideration when selecting an agent for refraction in accommodative esotropia or high hyperopia—conditions where incomplete cycloplegia can lead to erroneous spectacle prescriptions.

Residual Accommodation Rank

Direct comparison

Highest among three agents: 2.32 ± 0.37 D (vs. cyclopentolate 1.48 D, atropine 1.10 D)

Indicates incomplete cycloplegia; may not meet common ≤1.00 D threshold for full cycloplegic assessment

Same-subject crossover, pediatric optometry; Acta Ophthalmol 1988

Evidence Dimension	Residual accommodation (diopters remaining under maximal cycloplegia)
Target Compound Data	Homatropine: 2.32 ± 0.37 D
Comparator Or Baseline	Cyclopentolate: 1.48 ± 0.33 D; Atropine: 1.10 ± 0.28 D
Quantified Difference	Homatropine vs. Cyclopentolate: +0.84 D more residual accommodation; Homatropine vs. Atropine: +1.22 D more residual accommodation. Retinoscopy difference: homatropine–atropine = 0.71 ± 0.23 D.
Conditions	Same-subject crossover; retinoscopy; children; published in Acta Ophthalmol (Copenh) 1988; n reported in primary study

Why This Matters

A procurement decision based solely on 'cycloplegic agent' classification without specifying the compound will result in different residual accommodation thresholds—homatropine's 2.32 D residual accommodation exceeds the commonly accepted ≤1.00 D threshold for adequate cycloplegia, making it unsuitable as the sole cycloplegic for full refractive assessment in children with high accommodative tone.

• [1] Khurana AK, Ahluwalia BK, Rajan C. Status of cyclopentolate as a cycloplegic in children: a comparison with atropine and homatropine. Acta Ophthalmol (Copenh). 1988;66(6):721-4. doi:10.1111/j.1755-3768.1988.tb04069.x View Source

Duration of Action and Recovery-Time Differentiation

In a controlled animal model (Angora goats) comparing five mydriatics, the duration of vertical pupil dilation was 12 hours for 2% homatropine, 24 hours for 1% atropine, 12 hours for 1% cyclopentolate, and only 6 hours for 1% tropicamide [1]. Time to reach maximum vertical dilation was 4 hours for homatropine, versus 2 hours for atropine and tropicamide [1]. This quantitative animal data corroborates the clinical consensus that homatropine's recovery period (1–3 days in humans) is substantially shorter than atropine's 7–10 days but longer than cyclopentolate's ~1 day and tropicamide's 4–8 hours [2]. Homatropine thus occupies a precisely defined window: sufficient duration for therapeutic uveitis management (preventing posterior synechiae over 24–72 hours) without the week-long visual impairment imposed by atropine.

Duration of Action

Cross-study comparable

1–3 day recovery (human); 12 h mydriasis (goat model)

Intermediate duration fills research gap between short (tropicamide) and long (atropine) mydriatics

Angora goat model (n=10) corroborates clinical recovery consensus

Evidence Dimension	Duration of mydriatic action (time to recovery of pupil diameter)
Target Compound Data	2% Homatropine: vertical mydriasis duration 12 h (goat model); human mydriasis/cycloplegia recovery 1–3 days
Comparator Or Baseline	1% Atropine: 24 h (goat), 7–10 days (human); 1% Cyclopentolate: 12 h (goat), ~1 day (human); 1% Tropicamide: 6 h (goat), 4–8 h (human)
Quantified Difference	Homatropine duration is 50% of atropine duration in goat model (12 h vs. 24 h); in humans, homatropine recovery occurs approximately 4–7 days sooner than atropine.
Conditions	Angora goat model: 5 mydriatics tested in 10 goats, randomized contralateral eye control; human data aggregated from authoritative database Table 1 (PMC9675330)

Why This Matters

For procurement specifying 'moderate duration mydriatic,' only homatropine delivers the 1–3 day window—atropine overshoots to 7–10 days, while cyclopentolate provides only ~1 day and tropicamide is too brief for therapeutic uveitis management.

• [1] Whelan NC, et al. Efficacy of tropicamide, homatropine, cyclopentolate, atropine and hyoscine as mydriatics in Angora goats. N Z Vet J. 2011;59(6):328-31. doi:10.1080/00480169.2011.609476 View Source
• [2] Table 1. Mydriatic and cycloplegic drug comparison. PMC Article PMC9675330. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC9675330/table/t0001/ View Source

Muscarinic Receptor Affinity and Potency Ranking

In guinea-pig isolated tissue preparations comparing antimuscarinic potencies, atropine exhibited a pA2 value of approximately 9.1 across both atrial and smooth muscle preparations, while homatropine exhibited a pA2 of approximately 7.2 in the same tissues [1]. This ~80-fold difference in receptor affinity (corresponding to approximately 1.9 log units) is confirmed by independent studies reporting homatropine pA2 values of 7.13 (stomach), 7.21 (atrial force), and 7.07 (atrial rate) [2]. Importantly, neither atropine nor homatropine showed tissue selectivity between cardiac and smooth muscle muscarinic receptors—both compounds are non-selective antagonists—meaning the potency differential is purely quantitative rather than qualitative [1]. Homatropine also inhibits endothelial and smooth muscle muscarinic receptors of WKY-E and SHR-E with IC50 values of 162.5 nM and 170.3 nM, respectively .

Receptor Affinity

Direct comparison

pA2 ≈ 7.2 (range 7.07–7.21); ~80-fold lower than atropine (pA2 ≈ 9.1)

Allows wider concentration window for partial muscarinic blockade without complete receptor silencing

Guinea-pig atria, ileum, stomach; Schild analysis

Evidence Dimension	Muscarinic receptor affinity (pA2, Schild analysis)
Target Compound Data	Homatropine pA2 ≈ 7.2 (range 7.07–7.21 across tissue types)
Comparator Or Baseline	Atropine pA2 ≈ 9.1 (guinea-pig atria and smooth muscle)
Quantified Difference	Atropine pA2 exceeds homatropine pA2 by approximately 1.9 log units (~80-fold higher affinity)
Conditions	Guinea-pig isolated atria, ileum, and stomach; competitive antagonism of acetylcholine/carbachol; Schild analysis

Why This Matters

For in vitro experimental designs requiring titratable muscarinic blockade without complete receptor silencing, homatropine's ~80-fold lower affinity provides a wider operational window for partial antagonism than atropine, reducing the risk of confounding off-target effects at supra-therapeutic concentrations.

• [1] Gilani SA, Cobbin LB. Interaction of himbacine with carbachol at muscarinic receptors of heart and smooth muscle. Arch Int Pharmacodyn Ther. 1987;290(1):46-53. (Summarized in Scilit: The cardio-selectivity of himbacine: a muscarine receptor antagonist.) View Source
• [2] PeptideDB. Homatropine Bromide Product Database. pA2 values: stomach 7.13, atrial force 7.21, atrial rate 7.07. View Source

CNS Penetration: Tertiary Amine vs. Quaternary Salt

Homatropine exists in two chemically distinct salt forms with critically different pharmacokinetic properties. Homatropine Hydrobromide (CAS 51-56-9) is a tertiary amine that can cross the blood–brain barrier, producing both peripheral and central anticholinergic effects [1]. In contrast, Homatropine Methylbromide (CAS 80-49-9), also called methylhomatropine bromide, is a quaternary ammonium salt that carries a permanent positive charge, preventing passage across lipid membranes including the blood–brain barrier [2]. This structural difference results in a peripherally restricted pharmacological profile for the methylbromide salt, with no central nervous system penetration, making it suitable for gastrointestinal antispasmodic applications (e.g., in combination with hydrocodone as Hycodan) where CNS side effects must be avoided [3]. The hydrobromide salt, by contrast, is the form used in ophthalmic solutions where central effects are not the primary concern and rapid corneal penetration is desired [4]. Procurement errors between these two salt forms are well-documented in chemical database entries [2].

CNS Penetration

Class-level

Tertiary HBr salt: CNS-penetrant; Quaternary methylbromide: CNS-excluded

Salt form determines central exposure; procurement must specify exact entity for CNS studies

Structural chemistry: ionization state governs BBB permeability

Evidence Dimension	Blood–brain barrier permeability (determined by ionization state)
Target Compound Data	Homatropine Hydrobromide: tertiary amine; crosses blood–brain barrier; CNS-active
Comparator Or Baseline	Homatropine Methylbromide: quaternary ammonium; does NOT cross blood–brain barrier; peripherally restricted
Quantified Difference	Qualitative binary distinction: CNS-penetrant (tertiary hydrobromide) vs. CNS-excluded (quaternary methylbromide). Clinical consequences: central anticholinergic syndrome possible with hydrobromide; absent with methylbromide.
Conditions	Structural chemistry: tertiary amine (pKa ~8–9, partially unionized at physiological pH enabling membrane permeation) vs. quaternary ammonium (permanently charged, membrane-impermeable)

Why This Matters

Procurement of 'homatropine' without specifying the salt form risks receiving the wrong pharmacokinetic entity—the quaternary methylbromide cannot substitute for the tertiary hydrobromide in ophthalmic applications, and vice versa for gastrointestinal indications where CNS side effects must be avoided.

• [1] DailyMed. HOMATROPINE HYDROBROMIDE OPHTHALMIC SOLUTION, USP. Label: Altaire Pharmaceuticals Inc.; 2022. View Source
• [2] Talk:Homatropine. MDWiki. Discussion of tertiary vs. quaternary homatropine differentiation. View Source
• [3] DrugBank. Homatropine methylbromide. DB00725. Available at: https://go.drugbank.com/drugs/DB00725 View Source
• [4] Mueller WH, Deardorff DL. Ophthalmic vehicles: the effect of methylcellulose on the penetration of homatropine hydrobromide through the cornea. J Am Pharm Assoc. 1956;45(5):334-41. View Source

Formulation-Dependent Corneal Bioavailability

In a controlled human study of nine subjects aged 15–30, homatropine hydrobromide administered in 1% methylcellulose vehicle induced greater cycloplegia and mydriasis at almost all doses compared to identical formulations containing 0.1% methylcellulose or no methylcellulose [1]. The enhanced bioavailability was attributed to increased viscosity (prolonging corneal contact time) rather than surface tension reduction [1]. In a separate rabbit corneal absorption study, dilute polysorbate 80 enhanced the mydriatic effect of tropicamide more than homatropine hydrobromide during the first 30 minutes, but the enhanced effect of homatropine hydrobromide was longer lasting, indicating that homatropine's corneal absorption kinetics respond differently to surfactant modification than tropicamide [2]. This formulation-dependent behavior has been replicated across independent studies and demonstrates that homatropine's clinical performance cannot be extrapolated from standard aqueous solution data alone.

Corneal Bioavailability

Direct comparison

1% methylcellulose vehicle > 0.1% methylcellulose or aqueous vehicle at almost all doses

Formulation vehicle significantly alters corneal penetration; aqueous solutions may underestimate cycloplegic effect

Human subjects n=9; rabbit corneal model confirms compound-specific surfactant response

Evidence Dimension	Corneal bioavailability as a function of ophthalmic vehicle formulation
Target Compound Data	Homatropine hydrobromide in 1% methylcellulose: greater cycloplegia and mydriasis at almost all doses vs. aqueous vehicle
Comparator Or Baseline	Same compound in 0.1% methylcellulose or no methylcellulose vehicle; tropicamide in polysorbate 80 for surfactant comparison
Quantified Difference	Qualitative: consistently greater mydriatic/cycloplegic effect with 1% methylcellulose at all doses tested. Surfactant effect: tropicamide enhancement > homatropine at 30 min, but homatropine enhancement lasted longer.
Conditions	Human subjects aged 15–30, n = 9 (Mueller & Deardorff, 1956); rabbit corneal absorption model (Smolen et al.); formulations matched for electrolyte, preservative, and pH

Why This Matters

For reproducible experimental protocols, the vehicle formulation must be specified—aqueous homatropine solutions produce systematically lower cycloplegic effect than methylcellulose-formulated homatropine, and this differential is compound-specific (not equally observed with tropicamide), affecting dose–response calibrations.

• [1] Mueller WH, Deardorff DL. Ophthalmic vehicles: the effect of methylcellulose on the penetration of homatropine hydrobromide through the cornea. J Am Pharm Assoc. 1956;45(5):334-41. View Source
• [2] Corneal Absorption of Ophthalmic Drugs. J Pharm Sci. Comparison of homatropine hydrobromide and tropicamide corneal absorption with polysorbate 80 and viscolizers. View Source

Key Application Scenarios for Homatropine Bromide

Pediatric Cycloplegic Refraction with Intermediate Recovery

When refraction must be performed in children where atropine's 6–12 day cycloplegic recovery is clinically unacceptable but tropicamide's 0.5–6 hour window is insufficient for complete cycloplegia, homatropine 2% provides a 1–3 day recovery profile [1]. The known residual accommodation of 2.32 ± 0.37 D [2] and the derived regression formula for converting homatropine refractions to atropine-equivalent values [3] enable systematic correction of the incomplete cycloplegia, making homatropine a viable compromise agent when protocol demands intermediate duration with quantifiable correction factors.

Anterior Uveitis Management with Sustained Mydriasis

For preventing posterior synechiae in anterior uveitis, atropine's 7–10 day mydriasis imposes prolonged photophobia and accommodative paralysis. Homatropine 2% or 5% ophthalmic solution delivers mydriasis lasting 1–3 days with cycloplegia onset within 30–60 minutes and peak effect at 40–60 minutes [1], providing sufficient duration for synechia prevention while allowing near-normal visual function to resume within 72 hours. This profile is uniquely positioned between the inadequate duration of cyclopentolate (~1 day) and the excessive duration of atropine [4].

In Vitro Muscarinic Pharmacology with Partial Antagonism

For experimental protocols requiring titratable muscarinic receptor blockade, homatropine's pA2 of ~7.2 (versus atropine's ~9.1) provides an approximately 80-fold lower receptor affinity [1], offering a wider concentration range for partial antagonism studies. The consistent pA2 values across tissue types (stomach: 7.13; atrial force: 7.21; atrial rate: 7.07) [5] and IC50 values of 162.5–170.3 nM across WKY-E and SHR-E endothelial/smooth muscle receptors provide well-characterized pharmacology for reproducible in vitro experimental designs where complete receptor silencing would confound interpretation.

Ophthalmic Formulation Development Leveraging Vehicle Effects

Homatropine hydrobromide demonstrates pronounced vehicle-dependent bioavailability enhancement with methylcellulose [6] and differential surfactant response compared to tropicamide [7], making it a model compound for studying corneal penetration kinetics of tertiary amine alkaloids. Formulation scientists developing sustained-release or enhanced-penetration ophthalmic products can exploit this well-characterized vehicle dependence for proof-of-concept studies, where homatropine's intermediate lipophilicity and established USP monograph specifications (assay: 95.0–105.0% of labeled C16H21NO3·HBr; pH 2.5–5.0) [8] provide a standardized reference framework.

Application

Selection Property

Validation Focus

Pediatric Refraction Research with Intermediate Recovery

Intermediate cycloplegia duration (1–3 day recovery profile)

Residual accommodation correction using regression formula

Anterior Uveitis Prevention Model

Sustained mydriasis without prolonged paralysis

Synechia prevention endpoint and recovery window assessment

In Vitro Partial Muscarinic Antagonism

Lower receptor affinity enabling titratable blockade

Concentration-response profiles across tissue types

Ophthalmic Formulation Research

Vehicle-dependent corneal penetration

Bioavailability enhancement in viscous vehicles vs. aqueous solutions

• [1] Table 1. Mydriatic and cycloplegic drug comparison. PMC Article PMC9675330. Homatropine mydriasis recovery 1–3 days; cycloplegic recovery 1–3 days. View Source
• [2] Khurana AK, Ahluwalia BK, Rajan C. Status of cyclopentolate as a cycloplegic in children: a comparison with atropine and homatropine. Acta Ophthalmol (Copenh). 1988;66(6):721-4. View Source
• [3] Comparing homatropine and atropine in pediatric cycloplegic refractions. [Abstract]. Regression formula derived for converting homatropine to atropine-equivalent refraction values. View Source
• [4] Whelan NC, et al. Efficacy of tropicamide, homatropine, cyclopentolate, atropine and hyoscine as mydriatics in Angora goats. N Z Vet J. 2011;59(6):328-31. View Source
• [5] Gilani SA, Cobbin LB. Arch Int Pharmacodyn Ther. 1987;290(1):46-53. (Summarized in Scilit.) View Source
• [6] Mueller WH, Deardorff DL. Ophthalmic vehicles: the effect of methylcellulose on the penetration of homatropine hydrobromide through the cornea. J Am Pharm Assoc. 1956;45(5):334-41. View Source
• [7] Corneal Absorption of Ophthalmic Drugs. J Pharm Sci. Polysorbate 80 enhancement comparison: homatropine vs. tropicamide. View Source
• [8] USP Monographs: Homatropine Hydrobromide Ophthalmic Solution. USP29-NF24. Assay: 95.0–105.0% of labeled C16H21NO3·HBr; pH 2.5–5.0. View Source